Ethyl 2-[(5-{[2-(4-formylpiperazino)acetyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetate

• IUPAC Name: ethyl 2-[[5-[[2-(4-formylpiperazin-1-yl)acetyl]amino]-1,3,4-thiadiazol-2-yl]sulfanyl]acetate
• InChI: InChI=1S/C13H19N5O4S2/c1-2-22-11(21)8-23-13-16-15-12(24-13)14-10(20)7-17-3-5-18(9-19)6-4-17/h9H,2-8H2,1H3,(H,14,15,20)
• InChI Key: DWJMYDKZQFELGK-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CSC1=NN=C(S1)NC(=O)CN2CCN(CC2)C=O
• Molecular Formula: C13H19N5O4S2
• Molecular Weight: 373.5 g/mol

Description

“Ethyl 2-[(5-{[2-(4-formylpiperazino)acetyl]amino}-1,3,4-thiadiazol-2-yl)sulfanyl]acetate” is a chemical compound with the molecular formula C13H19N5O4S2 and a molecular weight of 373.45106. It is a derivative of the thiadiazole class of compounds.

Molecular Structure Analysis

The molecular structure of this compound includes a thiadiazole ring, which is a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms. The thiadiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Scientific Research Applications

Glutaminase Inhibition

In a study focused on glutaminase inhibitors, a series of bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide (BPTES) analogs were synthesized, one of which is structurally similar to the compound . These analogs exhibited potency and solubility improvements, with potential applications in inhibiting the growth of certain cancer cells (Shukla et al., 2012).

Antimicrobial Agents

A study on the synthesis of formazans from Mannich base of 5-(4-chlorophenyl amino)-2-mercapto-1,3,4-thiadiazole revealed potential antimicrobial properties. The compound's structural similarity suggests possible applications in developing new antimicrobial agents (Sah et al., 2014).

Pharmacological Properties

Another research focused on the synthesis of 1,2,4-triazole and 1,3,4-thiadiazole derivatives, studying their pharmacological properties, including effects on the central nervous system (CNS) in mice (Maliszewska-Guz et al., 2005).

Molecular Docking and Glucosidase Inhibition

A study on novel N-arylthiazole-2-amines and Ethyl 2-[aryl(thiazol-2-yl)amino]acetates demonstrated significant inhibition activities against α-glucosidase and β-glucosidase enzymes, suggesting potential applications in diabetes treatment (Babar et al., 2017).

Corrosion Inhibition

The use of certain thiadiazole derivatives, closely related to the compound , showed effectiveness in inhibiting corrosion of mild steel in specific acidic environments (Rafiquee et al., 2007).

Future Directions

Thiadiazole derivatives, including this compound, have shown potential in various biological activities. Future research could focus on exploring these activities further and developing new compounds with improved efficacy and lesser side effects.